Cas no 1602755-91-8 (Benzeneethanamine, 3-bromo-α-(trifluoromethyl)-)

• Product Name: Benzeneethanamine, 3-bromo-α-(trifluoromethyl)-
• CAS No: 1602755-91-8
• MF: C₉H₉BrF₃N
• MW: 268.073672056198
• CID: 5253575
• Update Time: 2025-07-23

Benzeneethanamine, 3-bromo-α-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 3-bromo-α-(trifluoromethyl)-
• 3-(3-Bromophenyl)-1,1,1-trifluoropropan-2-amine

• Inchi： 1S/C9H9BrF3N/c10-7-3-1-2-6(4-7)5-8(14)9(11,12)13/h1-4,8H,5,14H2
• InChI Key： KIKOUJITKDXNMI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Br)C=1)C(N)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on Benzeneethanamine, 3-bromo-α-(trifluoromethyl)-

Comprehensive Overview of Benzeneethanamine, 3-bromo-α-(trifluoromethyl)- (CAS No. 1602755-91-8)

Benzeneethanamine, 3-bromo-α-(trifluoromethyl)- (CAS No. 1602755-91-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a benzeneethanamine backbone substituted with a bromo group at the 3-position and a trifluoromethyl moiety at the α-position. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

In recent years, researchers have focused on 3-bromo-α-(trifluoromethyl)-benzeneethanamine as a key intermediate in the synthesis of bioactive molecules. Its trifluoromethyl group is particularly noteworthy, as fluorinated compounds are increasingly sought after for their enhanced metabolic stability and lipophilicity—properties critical in modern medicinal chemistry. The bromo substituent further allows for versatile cross-coupling reactions, making this compound a valuable building block in palladium-catalyzed transformations.

The growing demand for fluorinated compounds in pharmaceuticals aligns with trends in personalized medicine and targeted therapies. Searches for "trifluoromethyl in drug design" or "bromo-substituted amine applications" reflect industry interest in optimizing molecular properties. CAS 1602755-91-8 exemplifies this trend, offering researchers a scaffold to develop novel enzyme inhibitors or receptor modulators with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, Benzeneethanamine, 3-bromo-α-(trifluoromethyl)- demonstrates remarkable stability under various reaction conditions. Laboratory studies highlight its utility in nucleophilic aromatic substitutions (SNAr) and Buchwald-Hartwig aminations—processes frequently queried in academic search engines. The compound’s electron-withdrawing trifluoromethyl group also influences its spectroscopic characteristics, with ¹⁹F NMR becoming an essential analytical tool for reaction monitoring.

Environmental considerations surrounding fluorinated organic compounds have spurred innovations in green chemistry approaches to derivatives of 1602755-91-8. Recent publications explore catalytic fluorination methods to reduce waste, addressing search queries like "sustainable synthesis of trifluoromethylamines." This dual focus on functionality and sustainability positions 3-bromo-α-(trifluoromethyl)benzeneethanamine as a compound of interest for eco-conscious pharmaceutical development.

Analytical characterization of CAS 1602755-91-8 reveals distinct mass spectral fragmentation patterns and IR absorption bands attributable to its C-Br and CF₃ vibrations. These features are frequently referenced in spectral interpretation guides, catering to search terms such as "FTIR analysis of bromo-trifluoromethyl compounds." The compound’s crystalline form has been studied via X-ray diffraction, providing structural insights valuable for computational chemistry modeling.

In material science applications, derivatives of Benzeneethanamine, 3-bromo-α-(trifluoromethyl)- have shown promise in liquid crystal formulations and organic semiconductors. The electronic effects of its substituents modulate charge transport properties—a topic trending in searches for "fluorinated aromatic amines in OLEDs." Such interdisciplinary potential underscores why this CAS-registered compound remains a focus of patent applications worldwide.

Quality control protocols for 1602755-91-8 emphasize HPLC purity assessments and residual solvent analysis, reflecting industry standards queried as "pharmaceutical intermediate specifications." Regulatory-compliant documentation for this compound typically includes detailed structure-activity relationship (SAR) data, aligning with Good Manufacturing Practice (GMP) requirements for advanced intermediates.

Future research directions for 3-bromo-α-(trifluoromethyl)benzeneethanamine may explore its enantioselective synthesis, given the rising importance of chiral amines in asymmetric catalysis. Search analytics reveal growing interest in "stereocontrolled trifluoromethylamine synthesis," suggesting potential for methodological advancements with this compound class. Such developments could further expand its utility in cutting-edge therapeutic agents.